(1R,2R,4S)-2-[(tert-Butoxycarbonyl)amino]-4-[(dimethylamino)carbonyl]cyclohexyl methanesulfonate

• IUPAC Name: [(1R,2R,4S)-4-(dimethylcarbamoyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl] methanesulfonate
• InChI: InChI=1S/C15H28N2O6S/c1-15(2,3)22-14(19)16-11-9-10(13(18)17(4)5)7-8-12(11)23-24(6,20)21/h10-12H,7-9H2,1-6H3,(H,16,19)/t10-,11+,12+/m0/s1
• InChI Key: APTADHGCVGEOLE-QJPTWQEYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC(CCC1OS(=O)(=O)C)C(=O)N(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1C[C@H](CC[C@H]1OS(=O)(=O)C)C(=O)N(C)C
• Molecular Formula: C15H28N2O6S
• DSSTOX Substance ID: DTXSID601111672
• Molecular Weight: 364.5 g/mol
• CAS RN: 929693-31-2

Description

(1R,2R,4S)-2-[(tert-Butoxycarbonyl)amino]-4-[(dimethylamino)carbonyl]cyclohexyl methanesulfonate is a useful research compound. Its molecular formula is C15H28N2O6S and its molecular weight is 364.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.16680779 g/mol and the complexity rating of the compound is 562. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Transformations

(1R,2R,4S)-2-[(tert-Butoxycarbonyl)amino]-4-[(dimethylamino)carbonyl]cyclohexyl methanesulfonate has been utilized in various synthesis and chemical transformation processes. For instance, it has been used in the synthesis of Indium (I) Iodide for in-situ formation of enantioenriched allenylindium reagents and their addition to aldehydes, demonstrating its role in creating complex organic compounds with potential pharmaceutical applications (Johns, Grant, & Marshall, 2003). Additionally, its derivatives have been used in the enantioselective synthesis of amino acids, which are vital building blocks in drug design and synthesis (Alonso, Santacana, Rafecas, & Riera, 2005).

Crystal Structure Analysis

The crystal and molecular structure of derivatives of this compound have been analyzed to understand their conformational properties. This is crucial in pharmaceutical research where the shape and structure of molecules can significantly affect their interaction with biological targets (Cetina, Hergold-Brundić, Raos, & Žuža-Mak, 2003).

Application in Metal Complexes

This compound and its derivatives have been found useful in the synthesis of metal complexes. These complexes can have various applications, including catalysis, which is a key process in the production of pharmaceuticals and fine chemicals (Owen, Labinger, & Bercaw, 2004).

Organic Synthesis

It also plays a role in organic synthesis processes like cycloaddition reactions. Such reactions are fundamental in creating complex molecular structures that are often required in the development of new drugs and materials (Kozmin, He, & Rawal, 2003).

Sulfonic Acid Metabolism

In biochemistry research, derivatives of this compound have been used to study the metabolism of methanesulfonic acid, which is vital in understanding the biogeochemical cycling of sulfur (Kelly & Murrell, 1999).

Fluorination Reactions

Furthermore, derivatives of this compound have been explored in fluorination reactions. Fluorination is critical in medicinal chemistry as it can significantly alter the biological activity of molecules (Umemoto, Singh, Xu, & Saito, 2010).